Cas no 89942-42-7 (4-(Prop-1-yn-1-yl)pyridine)

• Product Name: 4-(Prop-1-yn-1-yl)pyridine
• CAS No: 89942-42-7
• MF: C₈H₇N
• MW: 117.147881746292
• CID: 2845053
• PubChem ID: 20764673
• Update Time: 2025-04-21

4-(Prop-1-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-prop-1-ynylpyridine
• 4-(Prop-1-yn-1-yl)pyridine
• G81196
• DTXCID80560435
• SCHEMBL7690758
• DTXSID00609678
• 89942-42-7

• Inchi： 1S/C8H7N/c1-2-3-8-4-6-9-7-5-8/h4-7H,1H3
• InChI Key： ZDDOOTTUKSSKEJ-UHFFFAOYSA-N
• SMILES： N1C=CC(C#CC)=CC=1

Computed Properties

• Exact Mass: 117.057849228Da
• Monoisotopic Mass: 117.057849228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 208.0±13.0 ºC (760 Torr),
• Flash Point: 78.9±12.4 ºC,
• Solubility: Dissolution (64 g/l) (25 º C),